2-(1-Bromoethyl)-4-methyl-1,3-thiazole

• Molecular Formula: C6H8BrNS
• Molecular Weight: 206.11 g/mol
• IUPAC Name: 2-(1-bromoethyl)-4-methyl-1,3-thiazole
• InChI: InChI=1S/C6H8BrNS/c1-4-3-9-6(8-4)5(2)7/h3,5H,1-2H3
• InChI Key: IXNUEBFTORSTGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C(C)Br

Description

2-(1-Bromoethyl)-4-methyl-1,3-thiazole (CAS 1823416-20-1) is a versatile and highly valuable brominated heterocyclic building block in advanced organic synthesis . The compound features a 1,3-thiazole core, a privileged scaffold in medicinal chemistry known for its aromaticity and unique electronic properties conferred by the sulfur and nitrogen atoms in its five-membered ring . The presence of the reactive 1-bromoethyl functional group at the C2 position makes this compound an excellent electrophile, readily undergoing nucleophilic substitution reactions to form new carbon-nitrogen, carbon-sulfur, and carbon-carbon bonds . This reactivity allows researchers to facilely introduce the 4-methyl-1,3-thiazol-2-yl)ethyl moiety into more complex molecular architectures. As such, it serves as a crucial synthetic intermediate for constructing novel thiazole-based analogs and multi-ring systems investigated for a range of biological activities, including as potential DNA topoisomerase IB inhibitors and antimicrobial agents . The thiazole ring is a foundational structure found in numerous natural products and approved drugs, including Vitamin B1 (Thiamine) and the antibiotic Penicillin, highlighting the significance of this compound for research in drug discovery . 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is offered For Research Use Only. It is strictly not for human or veterinary or diagnostic use .

Synthetic Methodologies for 2 1 Bromoethyl 4 Methyl 1,3 Thiazole

Established Synthetic Routes for 2-(1-Bromoethyl)-4-methyl-1,3-thiazole

One of the most direct methods to synthesize 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is through the selective bromination of its precursor, 2-ethyl-4-methylthiazole. This transformation targets the benzylic-like position of the ethyl group, which is activated by the adjacent thiazole (B1198619) ring. The most common approach for this type of selective halogenation is a free-radical substitution reaction.

The Wohl-Ziegler reaction is a classic and effective method for this purpose. wikipedia.orgmasterorganicchemistry.com It typically employs N-Bromosuccinimide (NBS) as the bromine source in a non-polar solvent like carbon tetrachloride (CCl₄). The reaction is initiated by a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, or by using UV light. wikipedia.org The key advantage of using NBS is that it provides a low, constant concentration of bromine (Br₂) in the reaction mixture, which favors the desired allylic/benzylic substitution over competing electrophilic addition to the thiazole ring's double bonds. masterorganicchemistry.com

Table 1: Typical Reagents for Wohl-Ziegler Bromination

Role	Reagent	Common Examples
Substrate	Alkyl-substituted Thiazole	2-ethyl-4-methylthiazole
Bromine Source	Imide-based Halogenating Agent	N-Bromosuccinimide (NBS)
Radical Initiator	Azo compound or Peroxide	Azobisisobutyronitrile (AIBN), Benzoyl Peroxide

| Solvent | Non-polar aprotic | Carbon tetrachloride (CCl₄) |

The reaction proceeds via a radical chain mechanism, where the initiator generates a bromine radical from NBS. This radical then abstracts a hydrogen atom from the ethyl group at the position alpha to the thiazole ring, forming a stabilized thiazolyl-ethyl radical. This radical subsequently reacts with another molecule of NBS to yield the final product, 2-(1-Bromoethyl)-4-methyl-1,3-thiazole, and a succinimidyl radical, which continues the chain.

An alternative to modifying an existing thiazole is to construct the ring as part of a multi-step synthesis. The Hantzsch thiazole synthesis is the most fundamental and widely used method for creating the thiazole core. mdpi.comresearchgate.netsynarchive.com This reaction involves the cyclocondensation of an α-haloketone with a thioamide. synarchive.com

To arrive at 2-(1-Bromoethyl)-4-methyl-1,3-thiazole via this pathway, a strategy involving the synthesis of an alcohol intermediate is often employed. The key steps would be:

Synthesis of 2-(1-hydroxyethyl)-4-methyl-1,3-thiazole: This intermediate can be prepared using the Hantzsch synthesis. The reaction would involve 3-chloropentane-2,4-dione (B157559) (an α-haloketone) and thioacetamide (B46855) (a thioamide).

Conversion of the hydroxyl group to a bromide: The resulting alcohol, 2-(1-hydroxyethyl)-4-methyl-1,3-thiazole, can then be converted to the target bromo-compound. Standard organic chemistry methods, such as treatment with phosphorus tribromide (PBr₃) or hydrobromic acid (HBr), are effective for this transformation.

This multi-step approach offers versatility, as various substituted thioamides and α-haloketones can be used to generate a library of related thiazole derivatives.

Novel and Sustainable Synthetic Approaches

Recent advancements in organic synthesis have focused on developing more environmentally friendly and efficient methods. These "green chemistry" approaches aim to reduce waste, minimize energy consumption, and avoid hazardous solvents and reagents. bepls.com

Microwave-assisted synthesis has emerged as a powerful tool for accelerating organic reactions. mdpi.comnih.gov In the context of thiazole synthesis, MAOS offers significant advantages over conventional heating methods, including dramatically reduced reaction times (from hours to minutes), improved yields, and often cleaner reaction profiles. bepls.commdpi.com

The Hantzsch thiazole synthesis and various multi-component reactions benefit greatly from microwave irradiation. bepls.comsemanticscholar.orgresearchgate.net The sealed-vessel, high-temperature conditions achievable in a microwave reactor can efficiently drive the cyclocondensation and dehydration steps, leading to the rapid formation of the thiazole ring. While specific microwave-assisted brominations of ethylthiazoles are not extensively documented, the general application of microwaves to enhance radical reactions suggests it could be a viable method for improving the efficiency of the Wohl-Ziegler bromination.

Eliminating volatile organic solvents is a primary goal of green chemistry. Solvent-free, or solid-state, reactions offer a path to achieve this. researchgate.netresearchgate.net For thiazole synthesis, the Hantzsch reaction can be effectively carried out under solvent-free conditions by grinding the reactants together, sometimes with a solid-supported catalyst, and heating. researchgate.netnih.gov This approach not only reduces environmental impact but can also simplify product work-up and purification. One-pot, multi-component procedures under solvent-free conditions have been developed for synthesizing various thiazole derivatives in good yields. mdpi.com

The synthesis of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole can be made more sustainable by incorporating several green chemistry principles. bepls.com

Use of Greener Solvents: Traditional solvents like CCl₄ are hazardous. Replacing them with greener alternatives is crucial. For Hantzsch synthesis, water or deep eutectic solvents (DES), such as a mixture of choline (B1196258) chloride and glycerol, have been successfully used as the reaction medium. bepls.comnih.gov

Catalysis: The use of reusable, solid-supported catalysts can enhance efficiency and reduce waste. For instance, silica-supported tungstosilisic acid has been employed as a recoverable catalyst in one-pot Hantzsch syntheses. mdpi.com

Atom Economy: Multi-component reactions (MCRs), where three or more reactants combine in a single step to form the final product, are highly atom-economical. researchgate.net Designing a one-pot MCR for the synthesis of substituted thiazoles is a key strategy in green chemistry.

| Green Solvents | Use of water or deep eutectic solvents. | Reduced toxicity and environmental impact. nih.gov | Substrate solubility can be a challenge. |

By applying these novel and sustainable approaches, the synthesis of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole and its derivatives can be achieved more efficiently and with a significantly lower environmental footprint compared to traditional methods.

Stereoselective Synthesis of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole

The introduction of a chiral center at the bromoethyl group requires stereoselective synthetic methods. Achieving high levels of enantioselectivity or diastereoselectivity is a key challenge in modern organic synthesis. numberanalytics.com

Several strategies can be envisioned for inducing chirality at the carbon atom bearing the bromine. One common approach is the use of a chiral auxiliary, a stereogenic group that is temporarily incorporated into the starting material to direct the stereochemical outcome of a subsequent reaction. nih.gov In the context of 2-(1-bromoethyl)-4-methyl-1,3-thiazole, a chiral auxiliary could be attached to the thiazole ring or a precursor molecule to control the facial selectivity of the brominating agent.

Furthermore, dynamic kinetic resolution of a racemic mixture of α-bromoacid derivatives, which are structurally related to the target compound, has been shown to be an effective strategy in asymmetric synthesis. researchgate.net This approach involves the selective reaction of one enantiomer of a rapidly racemizing starting material, allowing for the theoretical conversion of the entire racemic mixture into a single enantiomer of the product.

A variety of chiral auxiliaries have been developed and are widely used in asymmetric synthesis. springerprofessional.de For the synthesis of a chiral bromoethyl-substituted thiazole, one could consider employing Evans' oxazolidinone auxiliaries or their sulfur-containing analogues. springerprofessional.de These auxiliaries have demonstrated high efficiency in controlling the stereochemistry of alkylation and aldol (B89426) reactions, and similar principles could be applied to a bromination reaction. The auxiliary would be attached to a precursor molecule, and its steric bulk would direct the approach of the brominating agent to one face of the molecule, resulting in a diastereoselective reaction. Subsequent removal of the auxiliary would yield the enantiomerically enriched target compound.

In terms of catalytic approaches, chiral metal complexes and organocatalysts are at the forefront of asymmetric synthesis. numberanalytics.com For instance, chiral Brønsted acids have been used for the enantioselective synthesis of chiral vicinal chloroamines through the protonation of catalytically generated prochiral chloroenamines. nih.gov A similar concept could potentially be adapted for the asymmetric bromination of an enamine or enolate precursor of 2-ethyl-4-methyl-1,3-thiazole.

The following table provides examples of chiral auxiliaries and catalysts that are commonly used in stereoselective synthesis, which could be investigated for the synthesis of 2-(1-bromoethyl)-4-methyl-1,3-thiazole.

Type	Example	Potential Application
Chiral Auxiliary	Evans' Oxazolidinones	Diastereoselective bromination of an N-acylated thiazole precursor.
Chiral Auxiliary	Sulfur-based Auxiliaries	Similar to oxazolidinones, offering different steric and electronic properties. springerprofessional.de
Organocatalyst	Chiral Brønsted Acids	Enantioselective bromination of an enamine or enolate intermediate. nih.gov
Metal Complex	Chiral Lewis Acid Complexes	Catalyzing the enantioselective addition of a bromine source.

Optimization of Reaction Conditions and Yields

Optimizing reaction conditions is crucial for maximizing the yield and stereoselectivity of the synthesis of 2-(1-bromoethyl)-4-methyl-1,3-thiazole. Key parameters to consider include the choice of brominating agent, solvent, temperature, and reaction time. For a radical bromination pathway, initiators and light sources would also be critical variables.

For the bromination of the ethyl group, N-bromosuccinimide (NBS) is a commonly used reagent. The choice of solvent can significantly influence the reaction's outcome. Non-polar solvents like carbon tetrachloride (CCl₄) or dichloromethane (B109758) (CH₂Cl₂) are often used for radical brominations, while more polar solvents might be employed for ionic pathways.

The following interactive table illustrates a hypothetical optimization study for the bromination of 2-ethyl-4-methyl-1,3-thiazole. The data is illustrative and based on general principles of organic synthesis, as specific data for this reaction is not available in the provided search results.

Filter by Solvent:AllCCl4CH2Cl2CH3CN

Entry	Brominating Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	NBS	CCl4	77	4	65
2	NBS	CH2Cl2	40	6	72
3	NBS	CH3CN	82	3	58
4	Br2	CCl4	25	2	55
5	Br2	CH2Cl2	0	3	60

Isolation and Purification Techniques

After the synthesis, isolating and purifying the target compound is essential to remove unreacted starting materials, byproducts, and the chiral auxiliary, if used. Standard laboratory techniques are employed for this purpose.

Initially, a work-up procedure is typically performed, which may involve quenching the reaction, followed by extraction with an appropriate organic solvent and washing with aqueous solutions to remove inorganic salts and other water-soluble impurities.

For the purification of brominated organic compounds, column chromatography is a widely used and effective method. The choice of stationary phase (e.g., silica (B1680970) gel or alumina) and the eluent system (a mixture of polar and non-polar solvents) is critical for achieving good separation. The polarity of the eluent is gradually increased to elute compounds with different polarities. For instance, a gradient of hexane (B92381) and ethyl acetate (B1210297) is a common eluent system.

High-performance liquid chromatography (HPLC), particularly chiral HPLC, would be the method of choice for separating enantiomers if a racemic or scalemic mixture is obtained. google.comethernet.edu.et Chiral stationary phases (CSPs) within the HPLC column interact differently with each enantiomer, leading to different retention times and allowing for their separation.

Recrystallization can also be a powerful purification technique if the product is a solid. This method relies on the differential solubility of the compound and impurities in a particular solvent at different temperatures.

The purity of the final product is typically assessed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and elemental analysis.

Chemical Reactivity and Mechanistic Investigations of 2 1 Bromoethyl 4 Methyl 1,3 Thiazole

Nucleophilic Substitution Reactions of the Bromoethyl Moiety

The carbon atom bonded to the bromine in the ethyl side chain is electrophilic and thus susceptible to attack by nucleophiles. This allows for the displacement of the bromide ion, a good leaving group, to form a wide array of new derivatives. These reactions are fundamental to the use of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole as a synthetic intermediate. smolecule.com

Being a secondary alkyl halide, 2-(1-Bromoethyl)-4-methyl-1,3-thiazole can undergo nucleophilic substitution via either a unimolecular (SN1) or a bimolecular (SN2) mechanism. libretexts.org The predominant pathway is determined by several factors, including the strength of the nucleophile, the nature of the solvent, and the stability of the potential carbocation intermediate. khanacademy.org

The SN2 mechanism involves a single, concerted step where the nucleophile attacks the electrophilic carbon from the side opposite the bromine atom. masterorganicchemistry.com This backside attack leads to an inversion of stereochemistry at the chiral center. This pathway is favored by strong, unhindered nucleophiles and polar aprotic solvents. khanacademy.org

The SN1 mechanism proceeds through a two-step process initiated by the departure of the bromide leaving group to form a secondary carbocation intermediate. ucsb.edu This carbocation is planar, and the nucleophile can attack from either face, typically leading to a racemic mixture of products. libretexts.org This pathway is favored by weak nucleophiles and polar protic solvents, which can stabilize both the leaving group and the carbocation intermediate. khanacademy.org The stability of the carbocation is a critical factor; in this case, the adjacent thiazole (B1198619) ring could potentially offer some resonance stabilization to the positive charge.

Table 1: Factors Influencing the Nucleophilic Substitution Pathway

Factor	Favors SN1 Pathway	Favors SN2 Pathway
Substrate	Tertiary > Secondary	Methyl > Primary > Secondary
Nucleophile	Weak (e.g., H₂O, ROH)	Strong (e.g., RS⁻, CN⁻, N₃⁻)
Solvent	Polar Protic (e.g., water, ethanol)	Polar Aprotic (e.g., acetone, DMF)
Leaving Group	Good leaving group required	Good leaving group required

The reactive bromoethyl group is a valuable handle for constructing new ring systems through intramolecular cyclization. If a nucleophilic center is present elsewhere in the molecule or in a reactant that becomes tethered to the thiazole, it can attack the electrophilic carbon of the bromoethyl group, displacing the bromide and forming a new cyclic structure.

For instance, in reactions analogous to those reported for similar α-halo carbonyl thiazole derivatives, treatment with a binucleophile like 2-aminothiophenol (B119425) can lead to fused heterocyclic systems. nih.gov The reaction likely proceeds via an initial intermolecular nucleophilic substitution where the highly nucleophilic sulfur atom of the thiophenol displaces the bromide (S-alkylation). This is followed by a subsequent intramolecular condensation between the amine and a carbonyl group (if present) or another electrophilic site to forge the new ring. nih.gov This strategy highlights the utility of the bromoethyl group as a key component in tandem reactions for building molecular complexity. nih.gov

The versatility of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole as a building block is demonstrated by its reactions with a variety of nucleophiles. smolecule.com

Nitrogen Nucleophiles: Primary and secondary amines readily react to form the corresponding substituted ethylamine (B1201723) derivatives. chemguide.co.uk These reactions are crucial for introducing nitrogen-containing functional groups, which are prevalent in biologically active molecules. For example, reaction with heterocyclic amines can be used to link the thiazole moiety to other pharmacophores. nih.govnih.gov

Oxygen Nucleophiles: Alcohols and alkoxides can act as nucleophiles to displace the bromide, yielding ethers. While specific examples with this exact substrate are not extensively detailed, the reaction follows a well-established pattern for alkyl halides. researchgate.net Phenoxides can also be used to form aryl ethers.

Sulfur Nucleophiles: Thiols and their conjugate bases (thiolates) are particularly potent nucleophiles and react efficiently, typically via an SN2 mechanism, to form thioethers (sulfides). chemistrysteps.com This S-alkylation reaction is highly effective due to the strong nucleophilicity of sulfur. researchgate.net Reactions with thiophenols or heterocyclic thiols provide a direct route to aryl and heteroaryl thioether derivatives. nih.gov

Table 2: Examples of Nucleophilic Substitution Reactions

Nucleophile Type	Example Nucleophile	Product Class	Plausible Mechanism
Nitrogen	Ammonia (NH₃), Diethylamine (Et₂NH)	Amines	SN2
Oxygen	Sodium Methoxide (NaOCH₃), Sodium Phenoxide (NaOPh)	Ethers	SN1 or SN2
Sulfur	Sodium Hydrosulfide (NaSH), Sodium Thiophenoxide (NaSPh)	Thioethers (Sulfides)	SN2

Electrophilic Aromatic Substitution on the Thiazole Ring

The thiazole ring, being aromatic, can undergo electrophilic aromatic substitution (EAS). The outcome of such a reaction on 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is governed by the directing effects of the substituents already present on the ring. pharmaguideline.com In the thiazole ring, the C5 position is generally the most electron-rich and thus most susceptible to electrophilic attack. pharmaguideline.com

The substituents on the ring are the 2-(1-bromoethyl) group and the 4-methyl group. Both alkyl groups are classified as activating, ortho- and para-directing groups in classical aromatic systems. unizin.orglumenlearning.com By analogy, they donate electron density to the thiazole ring through an inductive effect, enhancing its nucleophilicity. Both groups direct incoming electrophiles to the C5 position. This strong directing effect makes electrophilic substitution highly regioselective. For example, bromination of similar 2,4-disubstituted thiazoles with N-Bromosuccinimide (NBS) has been shown to occur selectively at the C5 position through an electrophilic substitution mechanism. nih.gov

Metal-Catalyzed Cross-Coupling Reactions (e.g., Heck, Suzuki, Sonogashira)

Metal-catalyzed cross-coupling reactions are powerful methods for forming carbon-carbon bonds. However, their application to the C(sp³)-Br bond of the bromoethyl group in 2-(1-Bromoethyl)-4-methyl-1,3-thiazole presents significant challenges. Standard cross-coupling protocols (Heck, Suzuki, Sonogashira) are most effective for aryl, vinyl, or alkynyl halides (C(sp²)-X or C(sp)-X bonds). researchgate.net

The use of secondary alkyl halides as electrophiles in these reactions is complicated by competing side reactions, most notably β-hydride elimination, where a proton is abstracted from the adjacent carbon, leading to an alkene. mdpi.com While significant progress has been made in developing specialized palladium, nickel, and iron catalyst systems that can effectively promote cross-coupling with secondary alkyl halides, these are not universally applicable and require specific ligands and conditions. nih.govrsc.org Therefore, while theoretically possible, subjecting 2-(1-Bromoethyl)-4-methyl-1,3-thiazole to standard cross-coupling conditions would be unlikely to yield the desired product without a carefully selected, state-of-the-art catalytic system designed for C(sp³)-C(sp²) coupling.

Radical Reactions Involving the Bromine Atom

The bromine atom on the ethyl side chain can participate in radical reactions. The synthesis of this compound and related structures often involves a free-radical bromination step, typically using N-Bromosuccinimide (NBS) and a radical initiator such as Azobisisobutyronitrile (AIBN). smolecule.com This reaction proceeds by abstracting a hydrogen atom from the ethyl group at the position alpha to the thiazole ring, which is analogous to a benzylic position and is thus stabilized. The resulting radical then reacts with a bromine source to form the product. nih.gov

The fact that the C-Br bond can be formed via a radical pathway indicates that it can also be cleaved homolytically to participate in subsequent radical transformations. Such reactions could include:

Radical Reduction: The bromine atom can be replaced by a hydrogen atom using a radical reducing agent, such as tributyltin hydride (Bu₃SnH) or a silane, in the presence of a radical initiator.

Atom Transfer Radical Addition (ATRA): The compound could potentially add across a double bond in a radical chain reaction, where the bromine atom is transferred to the adduct.

These radical pathways offer an alternative set of transformations to the ionic nucleophilic substitution reactions, further expanding the synthetic utility of the title compound.

Ring-Opening and Rearrangement Reactions of the Thiazole Core

The presence of a reactive 1-bromoethyl substituent at the 2-position of the 4-methyl-1,3-thiazole ring introduces the potential for intramolecular reactions that can lead to significant alterations of the heterocyclic core. These transformations are often driven by the participation of the thiazole ring itself, acting as an internal nucleophile.

One of the primary pathways for the rearrangement of 2-(1-bromoethyl)-4-methyl-1,3-thiazole involves an intramolecular cyclization. This process is initiated by the nucleophilic attack of the thiazole ring nitrogen (N-3) onto the electrophilic carbon bearing the bromine atom in the side chain. This intramolecular SN2 reaction results in the formation of a bicyclic, fused thiazolium salt intermediate. Specifically, a 5,6-dihydro-5-methylthiazolo[3,2-a]pyridinium-like cation would be formed.

The stability and subsequent fate of this fused thiazolium intermediate are critical in determining the final product. Under certain conditions, this intermediate can be stable and isolable. However, it can also be a transient species that undergoes further reactions, including ring-opening or rearrangement, to yield more thermodynamically stable products.

For instance, the thiazole ring in such fused systems can be susceptible to nucleophilic attack, which can lead to a ring-opening event. The specific conditions, such as the presence of external nucleophiles, solvent, and temperature, will dictate the outcome of the reaction.

A summary of potential rearrangement products originating from the intramolecular cyclization of 2-(1-bromoethyl)-4-methyl-1,3-thiazole is presented in Table 1.

Table 1: Potential Products from Rearrangement Reactions of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole

Starting Material	Intermediate	Potential Product Class	Reaction Type
2-(1-Bromoethyl)-4-methyl-1,3-thiazole	5,6-dihydro-5-methylthiazolo[3,2-a]pyridinium salt	Fused bicyclic thiazolium salts	Intramolecular Cyclization
2-(1-Bromoethyl)-4-methyl-1,3-thiazole	5,6-dihydro-5-methylthiazolo[3,2-a]pyridinium salt	Ring-opened thiazole derivatives	Nucleophilic Ring Opening
2-(1-Bromoethyl)-4-methyl-1,3-thiazole	5,6-dihydro-5-methylthiazolo[3,2-a]pyridinium salt	Rearranged isomeric structures	Skeletal Rearrangement

Detailed Mechanistic Studies of Thiazole Transformations

The transformations of the 2-(1-bromoethyl)-4-methyl-1,3-thiazole core are best understood by examining the underlying reaction mechanisms, primarily centered on the concept of neighboring group participation (NGP) and the reactivity of the resulting thiazolium intermediates.

The initial and often rate-determining step in these transformations is the intramolecular cyclization, a classic example of anchimeric assistance. The lone pair of electrons on the thiazole nitrogen atom acts as a neighboring group, participating in the displacement of the bromide ion. This intramolecular process is kinetically favored over intermolecular reactions, leading to an enhanced reaction rate compared to a similar compound lacking the participating thiazole ring.

The mechanism can be depicted as follows:

Formation of the Fused Thiazolium Intermediate: The process begins with the nucleophilic attack of the N-3 atom of the thiazole ring on the adjacent carbon atom of the bromoethyl side chain. This leads to the formation of a five-membered ring fused to the original thiazole ring, creating a bicyclic thiazolium cation.

Fate of the Thiazolium Intermediate: The subsequent reaction pathway of this intermediate depends on the reaction conditions.

Isolation of the Fused Salt: In the absence of strong nucleophiles and under controlled conditions, the fused thiazolium salt may be the final product.

Nucleophilic Ring Opening: If a nucleophile is present in the reaction medium, it can attack the thiazolium ring. The most likely site of attack is one of the electrophilic carbon atoms of the original thiazole ring, leading to cleavage of a C-N or C-S bond and subsequent ring opening.

Rearrangement: The fused system might undergo skeletal rearrangements to form more stable heterocyclic systems. Such rearrangements could be driven by strain release or the formation of a more aromatic system.

The key mechanistic features of these transformations are summarized in Table 2.

Table 2: Mechanistic Details of Thiazole Transformations

Mechanistic Step	Description	Key Intermediates	Influencing Factors
Intramolecular Cyclization	Nucleophilic attack of the thiazole nitrogen on the bromoethyl side chain.	Fused bicyclic thiazolium cation	Solvent polarity, temperature
Nucleophilic Attack	Attack of an external nucleophile on the fused thiazolium intermediate.	Ring-opened adduct	Nature and concentration of the nucleophile
Skeletal Rearrangement	Reorganization of the atoms within the fused bicyclic system.	Isomeric heterocyclic structures	Thermodynamic stability of products

Applications As a Key Intermediate in Complex Organic Synthesis

Precursor for the Synthesis of Fused Heterocyclic Systems

2-(1-Bromoethyl)-4-methyl-1,3-thiazole is extensively utilized as a starting material for the synthesis of various fused heterocyclic systems. The presence of the reactive bromine atom facilitates cyclization reactions, leading to the formation of intricate polycyclic structures with potential applications in medicinal chemistry and materials science.

The reaction of 2-(1-bromoethyl)-4-methyl-1,3-thiazole with appropriate nucleophiles is a common strategy for the construction of thiazolo-pyrimidinones and thiazolo-imidazoles. For instance, condensation of 2-(1-bromoethyl)-4-methyl-1,3-thiazole with pyrimidine-2-thiones can lead to the formation of thiazolo[3,2-a]pyrimidine derivatives. researchgate.net Similarly, its reaction with 2-aminothiazole (B372263) or other amino-substituted heterocycles can yield imidazo[2,1-b]thiazole (B1210989) structures. mdpi.comconnectjournals.com These fused heterocyclic systems are of significant interest due to their diverse pharmacological activities. ijnc.irnih.gov

A general synthetic approach involves the reaction of a substituted dihydropyrimidinthione with a halo-alkane, such as ethyl bromoacetate, to form the thiazolo[3,2-a]pyrimidin-3(5H)-one core. ijnc.ir This strategy highlights the utility of α-halo carbonyl compounds in constructing such fused systems.

Reactant 1	Reactant 2	Fused Heterocyclic Product	Reference
2-(1-Bromoethyl)-4-methyl-1,3-thiazole	Pyrimidine-2-thione derivative	Thiazolo[3,2-a]pyrimidinone	researchgate.net
2-(1-Bromoethyl)-4-methyl-1,3-thiazole	2-Aminothiazole	Imidazo[2,1-b]thiazole	mdpi.comconnectjournals.com
Dihydropyrimidinthione	Ethyl bromoacetate	Thiazolo[3,2-a]pyrimidin-3(5H)-one	ijnc.ir

Annulation, or ring-forming, reactions involving 2-(1-bromoethyl)-4-methyl-1,3-thiazole are instrumental in the synthesis of polycondensed N,S-heterocycles. These reactions typically involve the formation of new rings fused to the initial thiazole (B1198619) ring. The reactivity of the bromoethyl group allows for intramolecular or intermolecular cyclizations to build complex heterocyclic frameworks. For instance, reactions with binucleophilic reagents can lead to the formation of tricyclic and tetracyclic systems containing both nitrogen and sulfur atoms. The synthesis of such compounds is of great interest due to their potential biological activities. nih.gov

Building Block for Diverse Organic Scaffolds

Beyond fused systems, 2-(1-bromoethyl)-4-methyl-1,3-thiazole is a fundamental building block for a wide range of organic scaffolds. The thiazole ring itself is a privileged structure in medicinal chemistry, and this compound provides a convenient entry point for its incorporation into larger molecules. nih.govresearchgate.net

The 1,3-thiazole core is a key pharmacophore found in numerous biologically active compounds. nih.govmdpi.comresearchgate.net 2-(1-Bromoethyl)-4-methyl-1,3-thiazole facilitates the introduction of this valuable moiety into more complex molecular architectures. researchgate.net Synthetic strategies often involve nucleophilic substitution reactions where the bromoethyl group is displaced by a suitable nucleophile, thereby tethering the thiazole ring to another molecular fragment. This approach has been employed in the synthesis of novel compounds with potential therapeutic applications. mdpi.comnih.gov

The bromoethyl side chain of 2-(1-bromoethyl)-4-methyl-1,3-thiazole is amenable to a variety of functional group interconversions, further expanding its synthetic utility. vanderbilt.eduimperial.ac.uk The bromine atom, being a good leaving group, can be readily displaced by a range of nucleophiles to introduce different functionalities. vanderbilt.edu

Common functional group interconversions include:

Substitution with Amines: Reaction with primary or secondary amines to yield aminoethyl-thiazole derivatives.

Substitution with Azides: Formation of azidoethyl-thiazoles, which can be further transformed, for example, through reduction to amines or by cycloaddition reactions.

Substitution with Cyanide: Introduction of a nitrile group, which can be hydrolyzed to a carboxylic acid or reduced to an amine.

Conversion to Alcohols: Hydrolysis of the bromide to the corresponding alcohol.

Elimination Reactions: Treatment with a strong base can lead to the formation of a vinylthiazole derivative.

These transformations allow for the synthesis of a wide array of thiazole derivatives with diverse physicochemical properties.

Reaction Type	Reagent	Product Functional Group
Nucleophilic Substitution	Amine (R₂NH)	Amino (-NR₂)
Nucleophilic Substitution	Sodium Azide (NaN₃)	Azido (-N₃)
Nucleophilic Substitution	Sodium Cyanide (NaCN)	Cyano (-CN)
Hydrolysis	Water (H₂O)	Hydroxyl (-OH)
Elimination	Strong Base	Alkene

Role in the Elaboration of Structurally Related Analogs

2-(1-Bromoethyl)-4-methyl-1,3-thiazole is a key starting material for the synthesis of structurally related analogs of known bioactive molecules. nih.govmdpi.com By systematically modifying the structure of a lead compound, medicinal chemists can explore structure-activity relationships (SAR) and optimize pharmacological properties. The reactivity of the bromoethyl group allows for the introduction of various substituents and side chains, leading to the generation of libraries of thiazole-containing compounds for biological screening. This approach is crucial in the drug discovery process for identifying new therapeutic agents. nih.gov

Preparation of Thiazole-Benzothiazole and Thiazole-Purine Hybrids

Molecular hybridization is a drug design strategy that combines two or more pharmacophores into a single molecule to create hybrid compounds with potentially enhanced biological activity or a broader spectrum of action. The electrophilic nature of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole makes it an ideal building block for creating such hybrids.

Thiazole-Benzothiazole Hybrids: The synthesis of hybrid molecules containing both thiazole and benzothiazole (B30560) rings can be achieved by reacting 2-(1-Bromoethyl)-4-methyl-1,3-thiazole with nucleophilic benzothiazole precursors. A common synthetic route involves the reaction with 2-aminothiophenol (B119425). In this reaction, the nucleophilic sulfur or nitrogen atom of 2-aminothiophenol attacks the electrophilic carbon of the bromoethyl group, leading to the formation of a new carbon-sulfur or carbon-nitrogen bond. This is typically followed by an intramolecular cyclization to form the fused ring system.

Research on analogous α-haloketone thiazole derivatives has demonstrated their successful reaction with 2-aminothiophenol to form thiazole-benzothiazine hybrids, showcasing a viable pathway for these syntheses. nih.govmdpi.com The reaction of 2-bromo-1-(4-methyl-2-(methylamino)thiazol-5-yl)ethan-1-one with 2-aminothiophenol, for instance, results in the formation of 5-(4H-Benzo[b] researchgate.netnih.govthiazin-3-yl)-N,4-dimethylthiazol-2-amine. nih.gov This highlights the general utility of α-haloalkyl thiazoles as precursors for complex heterocyclic systems.

Table 1: Plausible Synthesis of Thiazole-Benzothiazole Hybrids

Reactant A	Reactant B	Product Type

Thiazole-Purine Hybrids: The synthesis of hybrid molecules incorporating both thiazole and purine (B94841) moieties is an area of significant interest for developing novel therapeutic agents. nih.gov The 2-(1-Bromoethyl)-4-methyl-1,3-thiazole intermediate can be used to alkylate the purine ring system. The purine scaffold contains several nucleophilic nitrogen atoms that can react with the electrophilic bromoethyl group.

The reaction proceeds via an N-alkylation mechanism, where a nitrogen atom of the purine ring displaces the bromide ion from the thiazole derivative. The specific site of alkylation on the purine ring (e.g., N7 vs. N9) can often be controlled by adjusting reaction conditions, such as the choice of solvent and base, leading to the formation of different constitutional isomers. This synthetic approach provides a direct method for linking these two important heterocyclic systems.

Table 2: Plausible Synthesis of Thiazole-Purine Hybrids

Reactant A	Reactant B	Reaction Type	Product Type

Synthesis of Thiazole-Containing Macrocycles

Macrocycles are large ring structures that are prevalent in many natural products and pharmaceutically active compounds. The construction of these complex architectures often relies on a key ring-closing reaction. 2-(1-Bromoethyl)-4-methyl-1,3-thiazole can serve as a crucial component in macrocyclization strategies, where the bromoethyl group acts as an electrophilic handle for the final ring closure.

The general approach involves the synthesis of a linear precursor that contains the 2-(1-ethyl)-4-methyl-1,3-thiazole unit at one end and a nucleophilic functional group (such as a thiol, amine, or thioamide) at the other. Under suitable reaction conditions, an intramolecular nucleophilic substitution occurs: the nucleophile attacks the carbon atom bearing the bromine, displacing it and forming the large ring.

This strategy is analogous to established methods for synthesizing thiazole-containing macrocycles. For example, the direct macrocyclization between α-bromoketones and bis(thioamides) has been used to create thiazole-containing calix springernature.compyrrole analogues. rsc.org Similarly, a Hantzsch-based macrocyclization approach has been developed for the solid-phase synthesis of thiazole-containing cyclopeptides, which relies on the intramolecular reaction between a sulfur nucleophile and a 4-chloromethyl thiazole group to achieve cyclization. nih.govspringernature.comresearchgate.net The reactivity of the bromoethyl group in 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is well-suited for such intramolecular thioether bond formations, making it a valuable tool for the synthesis of diverse macrocyclic structures. nih.gov

Table 3: General Strategy for Synthesis of Thiazole-Containing Macrocycles

Precursor Structure	Key Reaction	Macrocycle Feature

Chemistry of Derivatives and Analogues of 2 1 Bromoethyl 4 Methyl 1,3 Thiazole

Synthesis of Substituted Thiazoles Through Modification of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole

The 2-(1-bromoethyl)-4-methyl-1,3-thiazole moiety is a key intermediate for the synthesis of more complex, substituted thiazole (B1198619) derivatives. bohrium.com The bromine atom on the ethyl side chain acts as a good leaving group, facilitating nucleophilic substitution reactions to build larger molecular architectures. This approach is analogous to the well-established use of α-halo ketones, such as 2-bromoacetophenone (B140003) derivatives, in classical thiazole syntheses like the Hantzsch reaction. researchgate.netorganic-chemistry.org

By reacting 2-(1-bromoethyl)-4-methyl-1,3-thiazole with various nucleophiles, a diverse library of derivatives can be generated. For instance, reaction with thioamides or thioureas can lead to the formation of bithiazole systems, a strategy employed in creating compounds with enhanced biological activity. mdpi.com Similarly, condensation with heterocyclic amines or thiosemicarbazones provides a direct route to poly-heterocyclic structures, such as di- and trithiazole moieties. mdpi.comnih.gov

The general synthetic utility is demonstrated in reactions where similar α-bromoketone thiazole derivatives are treated with various nucleophiles. For example, 2-bromo-1-(4-methyl-2-(methylamino)thiazol-5-yl)ethan-1-one readily reacts with 2-aminothiazole (B372263), 2-aminothiophenol (B119425), and various thiosemicarbazones to yield complex heterocyclic systems. mdpi.commdpi.com This highlights the potential of the bromoethyl group on the target compound to undergo similar transformations, serving as an electrophilic partner in reactions that extend the thiazole core.

Functionalization of the Bromoethyl Side Chain

The primary locus of reactivity in 2-(1-bromoethyl)-4-methyl-1,3-thiazole is the bromoethyl side chain. The carbon atom bonded to the bromine is electrophilic and susceptible to attack by a wide array of nucleophiles, leading to the displacement of the bromide ion. This allows for the introduction of various functional groups, significantly diversifying the chemical properties of the parent molecule.

Common functionalization strategies include:

N-Alkylation: Nitrogen-based nucleophiles, such as primary and secondary amines, imidazoles, and other heterocyclic amines, can displace the bromide to form new C-N bonds. semanticscholar.org This is a fundamental step in constructing molecules with potential biological activities.

O-Alkylation: Oxygen nucleophiles like alkoxides and phenoxides can react to form the corresponding ethers.

S-Alkylation: Sulfur nucleophiles, including thiols and thiophenols, readily react to yield thioethers. rsc.org

C-Alkylation: Carbon-based nucleophiles, such as cyanides or stabilized enolates (e.g., from malonic esters), can be used to form new C-C bonds, extending the carbon skeleton.

Phosphonate (B1237965) Formation: The Michaelis-Arbuzov reaction provides a classic method for converting alkyl halides into phosphonates. mdpi.comorganic-chemistry.org Reacting 2-(1-bromoethyl)-4-methyl-1,3-thiazole with a trialkyl phosphite, such as triethyl phosphite, would yield the corresponding diethyl phosphonate derivative. organic-chemistry.orgnih.gov These phosphonates are valuable intermediates, particularly for subsequent olefination reactions like the Horner-Wadsworth-Emmons reaction. nih.gov

The table below summarizes various nucleophilic substitution reactions for the functionalization of the bromoethyl side chain.

Nucleophile (Nu:⁻)	Reagent Example	Resulting Functional Group	Product Class
Amine	R₂NH	-CH(CH₃)NR₂	Amino-thiazole derivative
Thiolate	R-SH / Base	-CH(CH₃)SR	Thioether
Alkoxide	R-OH / Base	-CH(CH₃)OR	Ether
Cyanide	NaCN	-CH(CH₃)CN	Nitrile
Azide	NaN₃	-CH(CH₃)N₃	Azide
Phosphite	P(OEt)₃	-CH(CH₃)PO(OEt)₂	Diethyl phosphonate
Malonate	CH₂(COOEt)₂ / Base	-CH(CH₃)CH(COOEt)₂	Diethyl malonate derivative

Structural Elucidation and Characterization of Novel Derivatives

The confirmation of newly synthesized derivatives of 2-(1-bromoethyl)-4-methyl-1,3-thiazole relies on a combination of modern spectroscopic techniques. These methods provide detailed information about the molecular structure, connectivity, and functional groups present.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for structural elucidation. dergipark.org.trnih.gov

¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. For a derivative, the disappearance of the signal corresponding to the proton on the bromine-bearing carbon and the appearance of new signals confirms successful substitution. For example, in a synthesized azo-thiazole derivative, aromatic protons were observed in the δ 6.96–8.49 ppm range, while an exchangeable NH proton appeared at δ 11.30 ppm. nih.gov In another series, aromatic protons resonated between 7.0-9.26 ppm, and methyl group protons appeared as singlets around δ 2.16-2.55 ppm. degres.eu

¹³C NMR: Shows the number of different carbon environments in the molecule. The chemical shift of the carbon atom where substitution occurred will change significantly, providing clear evidence of the reaction's success. For instance, in thiazolium bromide salts, the thiazole carbons C-5, C-4, and C-2 appear at distinct chemical shifts (e.g., 115.6, 150.5, and 170.5 ppm, respectively). researchgate.net

Mass Spectrometry (MS): This technique determines the molecular weight of the compound, confirming its elemental composition. mdpi.com High-resolution mass spectrometry (HRMS) can provide the exact molecular formula. nih.gov The fragmentation pattern observed in the mass spectrum can also offer structural clues, helping to piece together the molecule's connectivity. mdpi.com

Infrared (IR) Spectroscopy: FT-IR spectroscopy is used to identify the presence of specific functional groups. nih.gov For example, the formation of a carbonyl group in a derivative would be indicated by a strong absorption band in the 1650-1750 cm⁻¹ region. nih.gov Other characteristic bands, such as N-H or O-H stretches, can also confirm the introduction of new moieties. mdpi.comnih.gov

X-ray Crystallography: For compounds that can be grown as single crystals, X-ray diffraction provides unambiguous determination of the three-dimensional molecular structure, including bond lengths, bond angles, and stereochemistry. nih.govresearchgate.net

The following table presents typical spectral data used in the characterization of thiazole derivatives.

Technique	Information Provided	Typical Observations for Thiazole Derivatives
¹H NMR	Proton environment, connectivity	Aromatic/Thiazole-H: δ 7.0-8.5 ppm; CH₃: δ 2.3-2.5 ppm; NH/OH (exchangeable): variable, often > δ 10 ppm. mdpi.comnih.gov
¹³C NMR	Carbon skeleton	Thiazole ring carbons: δ 110-170 ppm; Carbonyl (C=O): δ > 160 ppm. researchgate.netdergipark.org.tr
IR	Functional groups	C=N stretch: ~1550-1620 cm⁻¹; C=O stretch: ~1670-1720 cm⁻¹; N-H stretch: ~3100-3400 cm⁻¹. mdpi.comnih.gov
MS	Molecular weight, formula	Molecular ion peak (M⁺) corresponding to the expected mass of the derivative. mdpi.com

Comparative Reactivity and Selectivity Studies of Related Analogues

The reactivity of 2-(1-bromoethyl)-4-methyl-1,3-thiazole is influenced by several factors, and comparing it to related analogues provides insight into these electronic and steric effects.

Nature of the Halogen: The reactivity of haloalkyl side chains in nucleophilic substitution generally follows the trend I > Br > Cl > F, reflecting the leaving group ability of the halide ion. Therefore, 2-(1-bromoethyl)-4-methyl-1,3-thiazole would be expected to be more reactive than its chloro-analogue but less reactive than the iodo-analogue.

Primary vs. Secondary Halide: The target compound is a secondary bromide. Its reactivity can be compared to the analogous primary bromide, 2-(bromomethyl)-4-methyl-1,3-thiazole. Primary halides are typically more susceptible to Sₙ2 reactions due to lower steric hindrance. quora.com However, the secondary position in the 1-bromoethyl group is adjacent to the thiazole ring, which can be considered a "benzylic-like" position. Benzylic halides show enhanced reactivity in both Sₙ1 and Sₙ2 reactions because the aromatic ring can stabilize the carbocation intermediate in an Sₙ1 pathway and also stabilize the transition state in an Sₙ2 pathway through π-orbital overlap. quora.comquora.comshaalaa.com The thiazole ring, being aromatic, would offer similar stabilization, making the secondary bromide surprisingly reactive, potentially undergoing substitution via a mixed Sₙ1/Sₙ2 mechanism. Secondary benzylic bromides have been shown to undergo substitution reactions effectively, often with minimized elimination byproducts under controlled conditions. nih.govacs.org

Electronic Effects of the Thiazole Ring: The thiazole ring is electron-deficient, which influences the reactivity of the attached side chain. This electron-withdrawing nature can affect the stability of a potential carbocation intermediate at the adjacent carbon, which might disfavor a pure Sₙ1 mechanism compared to a more electron-rich system like styrene.

Regioselectivity: In complex molecules, the presence of multiple electrophilic sites can lead to issues of regioselectivity. For instance, studies on the related 2-bromomethyl-1,3-thiaselenole show that nucleophilic attack can occur at three different centers: the two carbon atoms of the ring and the selenium atom. mdpi.com While 2-(1-bromoethyl)-4-methyl-1,3-thiazole has a more straightforward electrophilic center at the bromine-bearing carbon, the potential for attack at the ring positions (especially the electron-deficient C2, if the side chain were different) is a consideration in thiazole chemistry. The Hantzsch synthesis, for example, can yield different isomers depending on the reaction conditions and substitution pattern of the reactants, highlighting the importance of regioselectivity in thiazole chemistry. rsc.org The deprotonation of methyl-substituted thiazoles for further elaboration also shows strong regioselectivity based on the position of the methyl group and other substituents on the ring. rsc.org

Advanced Spectroscopic and Computational Characterization for Research

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for determining the molecular structure of organic compounds. Through various NMR experiments, it is possible to map the carbon framework and the proton environments, as well as their connectivity.

1D (¹H, ¹³C, DEPT-135) and 2D NMR Techniques (COSY, HSQC, HMBC)

One-dimensional (1D) NMR provides fundamental information about the chemical environment of magnetically active nuclei. For 2-(1-Bromoethyl)-4-methyl-1,3-thiazole, the ¹H and ¹³C NMR spectra exhibit characteristic signals corresponding to the thiazole (B1198619) ring and its substituents. While specific experimental spectra are not widely published, expected chemical shifts can be predicted based on known substituent effects and data from analogous structures. smolecule.com

The ¹H NMR spectrum is expected to show a singlet for the thiazole ring proton (H-5) in the aromatic region, typically between 7.5-8.1 ppm, due to the deshielding effects of the aromatic ring and adjacent sulfur and nitrogen atoms. smolecule.com The methyl group at position 4 of the thiazole ring would generate a singlet at approximately 2.0-2.5 ppm. smolecule.com The 1-bromoethyl substituent presents a more complex pattern: the methine proton (-CHBr) is anticipated to be a quartet around 5.0-6.0 ppm, coupled to the adjacent methyl protons. These methyl protons would, in turn, appear as a doublet between 1.5-2.0 ppm. smolecule.com

In the ¹³C NMR spectrum, the carbon atoms of the thiazole ring are characteristically downfield. The C-2 carbon, bonded to both nitrogen and sulfur, is the most deshielded, resonating in the 160-170 ppm range. smolecule.com The C-4 and C-5 carbons are expected around 140-150 ppm and 110-120 ppm, respectively. smolecule.com For the substituent groups, the methine carbon bearing the bromine atom (-CHBr) would appear at approximately 45-55 ppm, while the two methyl group carbons would resonate at lower fields, typically 15-25 ppm. smolecule.com A DEPT-135 experiment would be used to differentiate between CH, CH₂, and CH₃ carbons, showing positive signals for CH and CH₃ groups and negative signals for CH₂ groups (of which there are none in this molecule).

Assignment	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)	¹H Multiplicity
Thiazole C2	-	160-170	-
Thiazole C4	-	140-150	-
Thiazole C5-H	7.5-8.1	110-120	Singlet (s)
4-CH₃	2.0-2.5	15-20	Singlet (s)
-CH(Br)-	5.0-6.0	45-55	Quartet (q)
-CH(Br)CH₃	1.5-2.0	20-25	Doublet (d)

Two-dimensional (2D) NMR techniques are crucial for unambiguous signal assignment.

COSY (Correlation Spectroscopy) would establish proton-proton couplings, showing a clear cross-peak between the methine proton of the bromoethyl group and its adjacent methyl protons.

HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded protons and carbons. It would definitively link each proton signal to its corresponding carbon signal in the table above.

Stereochemical Assignment through NMR

The 1-bromoethyl group at position 2 contains a chiral center, meaning the compound exists as a pair of enantiomers. While standard NMR techniques cannot differentiate between enantiomers, they are powerful tools for determining the relative stereochemistry in cases where diastereomers are present. If this compound were part of a larger molecule with other stereocenters, Nuclear Overhauser Effect (NOE) based experiments, such as NOESY, could be employed. A NOESY experiment detects protons that are close in space, and the presence or absence of specific cross-peaks can help assign the relative configuration of stereocenters. For differentiating the enantiomers of the title compound itself, the use of chiral resolving agents or chiral solvents in the NMR experiment would be required to induce diastereomeric interactions, leading to separable signals for the two enantiomers.

Mass Spectrometry (MS) for Molecular Ion and Fragmentation Analysis (HRMS)

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, confirming the molecular weight and offering insights into its structural components.

For 2-(1-Bromoethyl)-4-methyl-1,3-thiazole (C₆H₈BrNS), the molecular weight is approximately 206.11 g/mol . Due to the presence of bromine, the molecular ion in the mass spectrum will exhibit a characteristic isotopic pattern, with two peaks of nearly equal intensity at m/z [M]⁺ and [M+2]⁺, corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes. smolecule.com However, the molecular ion peak is often of low intensity (15-30%) due to the relative instability of the radical cation. smolecule.com

The fragmentation pattern under electron ionization (EI) is predictable. The most prominent fragmentation pathway involves the cleavage of the C-C bond between the thiazole ring and the bromoethyl substituent. This leads to the formation of a highly stable 4-methyl-1,3-thiazole cation, which is often observed as the base peak in the spectrum with a high relative intensity (65-85%). smolecule.com

m/z Value	Proposed Fragment	Notes
206/208	[C₆H₈BrNS]⁺	Molecular ion [M]⁺, showing Br isotope pattern. Low intensity. smolecule.com
99	[C₄H₅NS]⁺	4-methylthiazole cation. Often the base peak. smolecule.com
127	[M - C₄H₅NS]⁺ or [C₂H₃Br]⁺	Loss of the methylthiazole ring.

High-Resolution Mass Spectrometry (HRMS) would be employed to determine the exact mass of the molecular ion and its fragments to four or more decimal places. This allows for the unambiguous determination of the elemental formula for each species, confirming that the measured mass corresponds to the chemical formula C₆H₈BrNS.

Infrared (IR) and Raman Spectroscopy for Vibrational Mode Analysis

Infrared (IR) and Raman spectroscopy are complementary techniques that probe the vibrational modes of a molecule. The absorption of IR radiation or the scattering of light (Raman) at specific frequencies corresponds to the vibrations of functional groups, providing a molecular fingerprint.

The IR spectrum of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is expected to display several characteristic absorption bands. Aromatic C-H stretching from the thiazole ring would appear just above 3000 cm⁻¹, while aliphatic C-H stretching from the methyl and ethyl groups would be observed just below 3000 cm⁻¹. researchgate.net The thiazole ring itself has characteristic stretching vibrations for its C=N and C=C bonds in the 1600-1450 cm⁻¹ region. Vibrations involving the C-S bond are typically found in the fingerprint region, often between 750-600 cm⁻¹. mdpi.com The C-Br stretching vibration is expected at lower wavenumbers, usually below 700 cm⁻¹. Raman spectroscopy would be particularly useful for identifying symmetric vibrations, such as the symmetric breathing mode of the thiazole ring, which may be weak or absent in the IR spectrum.

Wavenumber Range (cm⁻¹)	Vibrational Mode
3100-3000	Aromatic C-H Stretch (Thiazole ring) researchgate.net
3000-2850	Aliphatic C-H Stretch (Methyl, Ethyl groups)
1570-1490	C=N Stretch (Thiazole ring)
1480-1400	C=C Stretch (Thiazole ring)
750-600	C-S Stretch mdpi.com
< 700	C-Br Stretch

X-ray Crystallography for Solid-State Structural Determination

X-ray crystallography provides the definitive solid-state structure of a molecule, revealing precise bond lengths, bond angles, and intermolecular interactions within the crystal lattice. While specific crystallographic data for 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is limited in the public domain, analysis of related thiazole derivatives allows for an accurate prediction of its key structural features. smolecule.com

Structural Parameter	Expected Value / Feature
Crystal System	Likely Monoclinic or Triclinic smolecule.com
Thiazole Ring Geometry	Planar smolecule.com
C-S Bond Length	~1.69 - 1.72 Å smolecule.com
C-N Bond Length	~1.32 - 1.35 Å smolecule.com
Intermolecular Forces	Halogen bonding, π-π stacking, van der Waals smolecule.com

Computational Chemistry and Molecular Modeling Studies

Computational chemistry serves as a powerful tool to complement and predict experimental findings. For 2-(1-Bromoethyl)-4-methyl-1,3-thiazole, molecular modeling can provide insights into its conformational preferences, electronic properties, and spectroscopic data.

Density Functional Theory (DFT) is a widely used method for such investigations. researchgate.netnih.gov Conformational analysis of the title compound using DFT calculations has suggested the existence of multiple stable conformers arising from the rotation around the C-C bond connecting the bromoethyl group to the thiazole ring. smolecule.com These calculations help in understanding the molecule's flexibility and the relative stability of its different spatial arrangements.

Furthermore, DFT can be employed to calculate theoretical spectroscopic data. For instance, NMR chemical shifts (¹H and ¹³C) and vibrational frequencies (IR and Raman) can be predicted. mdpi.com Comparing these calculated spectra with experimental data aids in the validation of structural assignments. Other computational studies on thiazole derivatives include Quantitative Structure-Activity Relationship (QSAR) and pharmacophore modeling, which are used to correlate the chemical structure of a series of compounds with their biological activity, guiding the design of new molecules with enhanced properties. mdpi.com

Quantum Chemical Calculations (e.g., DFT) for Electronic Structure, Stability, and Spectroscopic Predictions

Quantum chemical calculations, particularly those employing Density Functional Theory (DFT), are a cornerstone of modern chemical research, offering profound insights into the intrinsic properties of molecules. For 2-(1-Bromoethyl)-4-methyl-1,3-thiazole, these methods would serve to elucidate its electronic structure, relative stability, and to predict its spectroscopic signatures, which are vital for its identification and characterization.

Electronic Structure and Stability: DFT calculations would begin with the optimization of the molecule's geometry to find its lowest energy conformation. Using a suitable functional (such as B3LYP) and basis set (e.g., 6-311++G(d,p)), key electronic properties can be determined. The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are of particular importance. The HOMO-LUMO energy gap is a critical parameter for assessing the molecule's kinetic stability and chemical reactivity. A smaller gap typically suggests higher reactivity. The spatial distribution of these frontier orbitals would indicate the likely sites for electrophilic and nucleophilic attack. For 2-(1-Bromoethyl)-4-methyl-1,3-thiazole, the HOMO is expected to be distributed over the electron-rich thiazole ring, while the LUMO would likely be centered around the antibonding orbitals of the C-Br bond, indicating its susceptibility to nucleophilic substitution.

Spectroscopic Predictions: Computational methods are also invaluable for predicting spectroscopic data, which can be compared with experimental results for structural validation.

NMR Spectroscopy: The GIAO (Gauge-Independent Atomic Orbital) method within a DFT framework can predict the ¹H and ¹³C NMR chemical shifts with a high degree of accuracy. These predictions are crucial for assigning peaks in experimental spectra.

Vibrational Spectroscopy: The calculation of harmonic vibrational frequencies can predict the compound's Infrared (IR) and Raman spectra. These theoretical spectra help in the assignment of vibrational modes observed experimentally, such as the C=N stretching of the thiazole ring or the C-Br stretching of the bromoethyl group.

While specific research findings containing detailed data tables for 2-(1-Bromoethyl)-4-methyl-1,3-thiazole are not available in the reviewed literature, the following table illustrates the type of data that would be generated from such a DFT study.

Table 1: Illustrative DFT-Calculated Properties for 2-(1-Bromoethyl)-4-methyl-1,3-thiazole

Parameter	Predicted Value	Significance
Total Energy (Hartree)	Data not available	Thermodynamic stability of the molecule.
HOMO Energy (eV)	Data not available	Indicates the electron-donating capability.
LUMO Energy (eV)	Data not available	Indicates the electron-accepting capability.
HOMO-LUMO Gap (eV)	Data not available	Relates to chemical reactivity and electronic transitions.
Dipole Moment (Debye)	Data not available	Provides insight into the molecule's polarity.
Key Predicted ¹³C NMR Shifts (ppm)	Data not available	Aids in structural elucidation.

Conformation Analysis and Potential Energy Surface Mapping

The structure of 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is not rigid; it possesses conformational flexibility due to the rotation around the single bond connecting the bromoethyl group to the thiazole ring. smolecule.com A comprehensive conformational analysis is essential to identify the most stable arrangements of the atoms (conformers) and to understand the energy barriers that separate them.

Conformational Search: A systematic search for stable conformers would be performed by rotating the dihedral angle defined by the thiazole ring and the bromoethyl substituent. For each rotational step, a geometry optimization would be carried out to find the nearest local energy minimum. It has been noted that DFT calculations at the B3LYP/6-311++G(d,p) level of theory can identify distinct conformers with varying stabilities and geometric features. smolecule.com

The following table outlines the key information that would be derived from a complete PES mapping study for this molecule.

Table 2: Illustrative Conformational Analysis Data for 2-(1-Bromoethyl)-4-methyl-1,3-thiazole

Conformer	Dihedral Angle (°)	Relative Energy (kcal/mol)	Rotational Barrier (kcal/mol)
Global Minimum	Data not available	0.00	Data not available
Local Minimum 1	Data not available	Data not available	Data not available
Local Minimum 2	Data not available	Data not available	Data not available

Reaction Pathway Modeling and Transition State Analysis for Mechanistic Elucidation

The bromoethyl group in 2-(1-Bromoethyl)-4-methyl-1,3-thiazole is a reactive site, particularly for nucleophilic substitution reactions. smolecule.com Computational modeling can be employed to map out the entire reaction pathway for such transformations, providing a detailed, step-by-step understanding of the reaction mechanism.

Transition State Analysis: The transition state (TS) is the highest energy point along the reaction coordinate and is a critical structure for understanding reaction kinetics. Locating the TS on the potential energy surface is a complex computational task. Once found, a frequency calculation is performed on the TS structure. A true transition state is characterized by having exactly one imaginary vibrational frequency, which corresponds to the motion of the atoms along the reaction coordinate leading from reactant to product. The value of this imaginary frequency and the shape of the transition state provide invaluable insight into the bond-breaking and bond-forming processes that occur during the reaction. For example, in an Sₙ2 reaction involving 2-(1-Bromoethyl)-4-methyl-1,3-thiazole, the TS analysis would reveal the geometry of the five-coordinate carbon atom as the nucleophile attacks and the bromide ion departs.

This level of mechanistic detail is currently not published for 2-(1-Bromoethyl)-4-methyl-1,3-thiazole. A representative data table from such a study would include the following components.

Table 3: Illustrative Reaction Pathway Modeling Data for a Nucleophilic Substitution on 2-(1-Bromoethyl)-4-methyl-1,3-thiazole

Species	Description	Relative Energy (kcal/mol)	Key Geometric Parameters	Imaginary Frequency (cm⁻¹)
Reactants	Isolated molecule + Nucleophile	0.00	Data not available	N/A
Transition State	Structure at the peak of the energy barrier	Data not available	Data not available	Data not available

Future Research Directions and Unexplored Avenues in Thiazole Chemistry

Development of Highly Efficient and Atom-Economical Synthetic Protocols

Traditional methods for thiazole (B1198619) synthesis, such as the Hantzsch synthesis, have been invaluable but often suffer from drawbacks like harsh reaction conditions and the generation of significant waste. bepls.comnih.gov The future lies in developing "green" and atom-economical synthetic strategies that maximize the incorporation of atoms from reactants into the final product. bohrium.com

Key research directions include:

Multi-component Reactions (MCRs): Designing novel MCRs that allow for the one-pot synthesis of complex thiazole derivatives from simple, readily available starting materials. This approach inherently reduces waste by minimizing intermediate isolation and purification steps.

Catalyst-Free Domino Reactions: Exploring domino or cascade reactions under catalyst-free conditions, often facilitated by microwave or ultrasound irradiation. These methods can significantly shorten reaction times, improve selectivity, and reduce energy consumption. bepls.combohrium.com

Use of Green Solvents: Expanding the use of environmentally benign solvents such as water, ionic liquids, or bio-based solvents like glycerol. bohrium.comresearchgate.net Research into solvent-free reaction conditions is also a promising avenue for sustainable synthesis. youtube.com

Renewable Starting Materials: Investigating pathways to synthesize thiazole precursors from renewable biomass sources, thereby reducing reliance on petrochemical feedstocks.

These green synthetic strategies aim to overcome the limitations of classical methods by offering lower waste production, higher atom economy, and improved safety profiles. bohrium.com

Synthetic Strategy	Key Advantages	Research Focus
Multi-component Reactions	One-pot synthesis, reduced waste, high efficiency.	Discovery of new reaction pathways and substrate scopes.
Domino Reactions	Shortened reaction times, improved selectivity, catalyst-free.	Application of microwave and ultrasound irradiation. bohrium.com
Green Solvents	Reduced environmental impact, improved safety.	Use of water, ionic liquids, and solvent-free conditions. bohrium.comresearchgate.net

Exploration of Novel Catalytic Transformations for Thiazole Functionalization

The functionalization of the pre-formed thiazole ring is crucial for creating diverse molecular libraries for drug discovery and materials science. While classical electrophilic substitution reactions are known, future research is focused on more versatile and selective catalytic methods. numberanalytics.com

Promising areas of exploration include:

C-H Activation/Functionalization: This has emerged as a powerful tool for directly converting carbon-hydrogen bonds into new carbon-carbon or carbon-heteroatom bonds, avoiding the need for pre-functionalized substrates. numberanalytics.comresearchgate.net Developing novel transition-metal catalysts (e.g., based on palladium, nickel, or cobalt) that can selectively activate the C-H bonds at different positions of the thiazole ring is a major goal. numberanalytics.comresearchgate.net

Metal-Catalyzed Cross-Coupling: Expanding the scope of well-established cross-coupling reactions like Suzuki-Miyaura, Stille, and Negishi couplings for thiazole substrates. numberanalytics.com A key challenge is the development of ligands and catalyst systems that are effective for a wider range of thiazole derivatives and coupling partners.

Photoredox Catalysis: Utilizing visible light and photosensitizers to drive novel transformations of thiazoles under mild conditions. This approach can enable reactions that are difficult to achieve with traditional thermal methods, opening doors to new types of functionalization.

The development of these catalytic systems will provide chemists with more precise and efficient tools to modify the thiazole scaffold. researchgate.net

Catalytic Method	Description	Potential Advantages
C-H Activation	Direct functionalization of C-H bonds, bypassing pre-functionalization steps. numberanalytics.com	High atom economy, reduced synthetic steps.
Cross-Coupling	Formation of C-C and C-X bonds using metal catalysts (e.g., Pd, Ni). numberanalytics.com	Versatile for introducing aryl, alkyl, and other groups.
Photoredox Catalysis	Use of visible light to initiate chemical reactions via single-electron transfer.	Mild reaction conditions, access to unique reactivity.

Design and Synthesis of Complex and Architecturally Diverse Thiazole Scaffolds

The thiazole ring is a privileged scaffold in medicinal chemistry, found in numerous natural products and approved drugs. spast.orgnih.gov A significant future direction is the design and synthesis of thiazole-containing molecules with greater structural complexity and three-dimensionality, which is often associated with improved biological activity and selectivity.

Key objectives in this area are:

Polycyclic and Fused Systems: Developing synthetic routes to novel fused heterocyclic systems where the thiazole ring is annulated with other rings (e.g., imidazo[2,1-b]thiazoles, thiazolopyridines). bepls.comresearchgate.net These rigid structures can present unique vectors for interaction with biological targets.

Multi-Thiazole Architectures: Synthesizing molecules containing multiple thiazole rings (di-, tri-, or tetrathiazoles), as these have shown enhanced therapeutic activities in some cases. nih.gov

Stereoselective Synthesis: Creating chiral thiazole derivatives with precise control over stereochemistry. This is particularly important for drug development, as different enantiomers of a molecule can have vastly different biological effects.

Scaffold-Based Drug Design: Using the thiazole moiety as a central scaffold to build libraries of compounds for screening against various biological targets, such as enzymes (e.g., kinases, lactate (B86563) dehydrogenase A) and receptors. nih.govacs.org

The synthesis of these complex scaffolds will require the development of sophisticated, often multi-step, synthetic strategies and a deep understanding of structure-activity relationships. mdpi.com

Integration with Flow Chemistry and Automated Synthesis Platforms

To accelerate the discovery and optimization of thiazole-based compounds, the integration of modern automation technologies is essential. Flow chemistry, where reactions are performed in a continuously flowing stream rather than a flask, offers numerous advantages over traditional batch processing. sci-hub.se

Future research will focus on:

Multi-step Flow Synthesis: Developing "telescoped" or sequential flow processes where multiple reaction steps are performed consecutively in an integrated system without the need for manual isolation of intermediates. nih.govuc.pt This has been successfully applied to the Hantzsch thiazole synthesis followed by further transformations. nih.gov

Automated Optimization: Combining flow reactors with real-time analytical tools and machine learning algorithms to rapidly screen reaction conditions (e.g., temperature, residence time, stoichiometry) and identify optimal synthetic protocols.

In-line Purification: Integrating purification techniques, such as liquid-liquid extraction or chromatography, directly into the flow system to enable the continuous production of high-purity thiazole derivatives. uc.pt

High-Throughput Synthesis: Utilizing automated platforms to generate large libraries of thiazole analogues for biological screening, significantly accelerating the drug discovery process. nih.gov

The adoption of these technologies promises to make thiazole synthesis more efficient, reproducible, scalable, and safer, particularly for reactions that are highly exothermic or involve hazardous reagents. sci-hub.sersc.org

Deeper Mechanistic Insights into Thiazole-Mediated Reactions through Advanced Techniques

A fundamental understanding of reaction mechanisms is critical for the rational design of new synthetic methods and catalysts. While the mechanisms of classical reactions like the Hantzsch synthesis are generally understood, many modern transformations are less well-characterized. nih.govresearchgate.net

Future avenues for mechanistic investigation include:

Advanced Spectroscopy: Employing in-situ spectroscopic techniques (e.g., NMR, IR) to monitor reactions in real-time, allowing for the detection and characterization of transient intermediates and transition states.

Computational Chemistry: Using Density Functional Theory (DFT) and other computational methods to model reaction pathways, calculate activation energies, and rationalize observed selectivity. researchgate.net These theoretical studies can provide insights that are difficult to obtain through experimentation alone and can guide the design of new catalysts and substrates.

Isotope Labeling Studies: Conducting kinetic isotope effect (KIE) experiments to probe the rate-determining steps of reactions and elucidate the nature of bond-breaking and bond-forming events.

Conformational Analysis: Investigating the three-dimensional structures and relative stabilities of reactants, intermediates, and products to understand how conformation influences reactivity and reaction outcomes. nih.gov

By combining these advanced experimental and theoretical techniques, researchers can gain a more complete picture of the intricate mechanistic details governing thiazole chemistry, paving the way for future innovations in the field. nih.govresearchgate.net